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Compound of Interest

Compound Name: Calcium perchlorate tetrahydrate

Cat. No.: B1144368 Get Quote

Calcium Perchlorate Tetrahydrate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

calcium perchlorate tetrahydrate, Ca(ClO₄)₂·4H₂O. The information is curated for

professionals in research, scientific, and pharmaceutical development fields, with a focus on

quantitative data, detailed experimental methodologies, and visual representations of key

processes.

Physical Properties
Calcium perchlorate tetrahydrate is a white, crystalline solid that is highly soluble in water

and also soluble in alcohols.[1][2] It is notably hygroscopic, readily absorbing moisture from the

atmosphere.[3][4] This property makes it an effective desiccant.[5]

Table 1: Quantitative Physical Properties of Calcium Perchlorate Tetrahydrate
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Property Value Reference(s)

Molecular Formula Ca(ClO₄)₂·4H₂O [6]

Molecular Weight 311.04 g/mol [6]

Appearance White crystalline solid [2]

Density

2.651 g/cm³ (for the anhydrous

form, data for tetrahydrate not

specified)

[2][3]

Melting Point Decomposes before melting [7]

Boiling Point Not applicable (decomposes)

Solubility in Water
188 g/100 mL at 20 °C (for the

anhydrous form)
[2]

Solubility in Ethanol Soluble [2]

Solubility in Methanol Soluble [2]

Deliquescence Relative

Humidity (DRH) at 278 K
18.5 ± 0.5% [8]

Deliquescence Relative

Humidity (DRH) at 303 K
15.5 ± 0.5% [8]

Chemical Properties
Calcium perchlorate is a strong oxidizing agent and can form explosive mixtures with reducing

agents, organic materials, and other combustible materials.[3][9][10] Reactions can be initiated

by heat, spark, or friction.[9]

Table 2: Chemical and Reactivity Data for Calcium Perchlorate Tetrahydrate
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Property Description Reference(s)

Stability
Stable under normal

conditions, but hygroscopic.[4]

Reactivity

Strong oxidizing agent.[3][9]

Reacts with reducing agents,

potentially explosively.[9][10]

Decomposition

Upon heating, it first

dehydrates in multiple steps,

followed by the decomposition

of the anhydrous salt into

calcium chloride and oxygen.

[7][11]

Incompatibilities

Reducing agents, organic

materials, combustible

materials, strong acids, finely

powdered metals.[12]

Experimental Protocols
Determination of Water of Hydration by
Thermogravimetric Analysis (TGA)
This protocol outlines the determination of the water content in calcium perchlorate
tetrahydrate using thermogravimetric analysis.

Methodology:

Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature

according to the manufacturer's specifications.

Sample Preparation: Accurately weigh 5-10 mg of calcium perchlorate tetrahydrate into a

clean, tared TGA crucible (typically alumina or platinum).

Analysis Parameters:
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Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to 600 °C

at a constant heating rate of 10 °C/min.

Atmosphere: Use an inert atmosphere, such as dry nitrogen, with a purge rate of 50

mL/min to prevent side reactions.

Data Acquisition: Record the mass loss of the sample as a function of temperature.

Data Analysis:

The initial mass loss step corresponds to the loss of the four water molecules of hydration.

This typically occurs in stages between approximately 50 °C and 250 °C.[7][11]

Calculate the percentage mass loss for the dehydration step.

From the percentage mass loss, determine the number of moles of water per mole of the

anhydrous salt.

Thermal Decomposition Analysis by Differential
Scanning Calorimetry (DSC)
This protocol describes the analysis of the thermal transitions of calcium perchlorate
tetrahydrate using DSC.

Methodology:

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using

appropriate standards (e.g., indium).

Sample Preparation: Hermetically seal 1-3 mg of calcium perchlorate tetrahydrate in an

aluminum DSC pan. An empty, sealed aluminum pan should be used as a reference.

Analysis Parameters:

Temperature Program: Heat the sample from ambient temperature to 500 °C at a heating

rate of 10 °C/min.

Atmosphere: Use an inert nitrogen atmosphere with a purge rate of 50 mL/min.
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Data Acquisition: Record the heat flow to the sample relative to the reference as a function of

temperature.

Data Analysis:

Observe endothermic peaks corresponding to the dehydration of the tetrahydrate. The

dehydration process occurs in multiple steps.[7][11]

An endotherm corresponding to the melting of the anhydrous salt will be observed at

higher temperatures, followed by an exothermic event indicating decomposition.[7][11]

Measurement of Hygroscopicity
This protocol provides a method for determining the deliquescence relative humidity (DRH) and

water uptake of calcium perchlorate tetrahydrate.

Methodology:

Sample Preparation: Place a known, small amount of finely ground calcium perchlorate
tetrahydrate in a tared sample holder within a dynamic vapor sorption (DVS) analyzer or a

controlled humidity chamber equipped with a microbalance.

Instrument Setup: Equilibrate the sample at a low relative humidity (e.g., <1% RH) until a

stable mass is achieved. The temperature should be controlled at the desired setpoint (e.g.,

298 K).

Data Collection:

Increase the relative humidity in a stepwise manner (e.g., increments of 10% RH),

allowing the sample mass to equilibrate at each step.

The DRH is the relative humidity at which a sharp increase in mass is observed, indicating

the transition from a solid to a saturated aqueous solution.[8] For calcium perchlorate
tetrahydrate at 298 K, this is approximately 15.5%.[8]

Continue to increase the RH to observe further water uptake by the resulting solution.

Data Analysis:
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Plot the change in mass (or mass percentage) as a function of relative humidity to

generate a moisture sorption isotherm.

The DRH is identified as the inflection point in the isotherm.

The mass of water absorbed at each RH step can be used to quantify the hygroscopic

growth factor.[8]

Visualizations
Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of an inorganic hydrated salt like calcium perchlorate tetrahydrate.

Sample Acquisition
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(Crystalline Structure)
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(Vibrational Modes)

Data Compilation and Reporting

Click to download full resolution via product page

Physicochemical Characterization Workflow

Thermal Decomposition Pathway
The following diagram illustrates the sequential steps of the thermal decomposition of calcium
perchlorate tetrahydrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/320227758_Water_uptake_and_hygroscopicity_of_perchlorates_and_implications_for_the_existence_of_liquid_water_in_some_hyperarid_environments
https://www.benchchem.com/product/b1144368?utm_src=pdf-body
https://www.benchchem.com/product/b1144368?utm_src=pdf-body-img
https://www.benchchem.com/product/b1144368?utm_src=pdf-body
https://www.benchchem.com/product/b1144368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ca(ClO₄)₂·4H₂O (s)

Intermediate Hydrates (s) + H₂O (g)

Heat (Dehydration)

Ca(ClO₄)₂ (s)

Further Heating

Ca(ClO₄)₂ (l)

Melting

CaCl₂ (s) + 4O₂ (g)

Decomposition

Click to download full resolution via product page

Thermal Decomposition of Calcium Perchlorate Tetrahydrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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